Cas no 2187461-28-3 (4-(Dibromomethylidene)oxane)

• Product Name: 4-(Dibromomethylidene)oxane
• CAS No: 2187461-28-3
• MF: C₆H₈Br₂O
• MW: 255.935120582581
• MDL: MFCD32879262
• CID: 5656155
• PubChem ID: 154814433
• Update Time: 2025-05-20

4-(Dibromomethylidene)oxane Chemical and Physical Properties

Names and Identifiers

• EN300-27684866
• 4-(Dibromomethylidene)oxane
• 2187461-28-3

• MDL： MFCD32879262
• Inchi： 1S/C6H8Br2O/c7-6(8)5-1-3-9-4-2-5/h1-4H2
• InChI Key： IELPEJKXODGDKA-UHFFFAOYSA-N
• SMILES： Br/C(=C1/CCOCC/1)/Br

Computed Properties

• Exact Mass: 255.89214g/mol
• Monoisotopic Mass: 253.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Dibromomethylidene)oxane

4-(Dibromomethylidene)oxane: A Comprehensive Overview

The compound 4-(Dibromomethylidene)oxane, identified by the CAS number 2187461-28-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis, applications, and recent research findings.

4-(Dibromomethylidene)oxane is an organobromine compound with a cyclic ether backbone. Its structure consists of an oxane ring (a six-membered cyclic ether) substituted with a dibromomethylene group at the fourth position. The molecule's structure makes it highly reactive, which is advantageous in various chemical reactions. Recent studies have highlighted its role in the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of 4-(Dibromomethylidene)oxane typically involves a two-step process: the formation of the oxane ring followed by bromination. The first step often utilizes Williamson ether synthesis, where an alkoxide reacts with an alkyl halide to form the cyclic ether. The second step involves bromination using a suitable brominating agent, such as N-bromosuccinimide (NBS), under controlled conditions to ensure selective substitution.

4-(Dibromomethylidene)oxane has found applications in several areas, including polymer chemistry and drug development. In polymer chemistry, it serves as a precursor for the synthesis of high-performance polymers due to its ability to undergo ring-opening polymerization. Recent research has demonstrated its potential in creating biodegradable polymers, which are increasingly sought after in environmentally conscious industries.

In the pharmaceutical industry, 4-(Dibromomethylidene)oxane is used as an intermediate in the synthesis of complex molecules with therapeutic potential. Its reactivity allows for the construction of intricate molecular architectures required for drug candidates. A study published in 2023 highlighted its role in synthesizing a novel class of antiviral agents, showcasing its versatility in medicinal chemistry.

The physical properties of 4-(Dibromomethylidene)oxane are well-documented. It exists as a colorless liquid at room temperature with a melting point of approximately -5°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and THF makes it convenient for use in various chemical processes.

Safety considerations are paramount when handling 4-(Dibromomethylidene)oxane. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken due to its reactivity. Gloves and goggles are recommended during handling, and storage should be in a cool, dry place away from incompatible materials.

In conclusion, 4-(Dibromomethylidene)oxane, CAS No: 2187461-28-3, is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it a valuable asset in modern chemistry.